
Application Notes and Protocols: ACTH (6-24)
(Human)

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: ACTH (6-24) (human)

Cat. No.: B12372446

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adrenocorticotropic hormone (ACTH) (6-24) is a fragment of the full-length human ACTH

peptide. It is a competitive inhibitor of steroidogenesis induced by ACTH (1-39) and ACTH (5-

24)[1]. This document provides detailed protocols for the reconstitution and storage of

lyophilized ACTH (6-24) (human) to ensure its stability and efficacy for research applications.

Proper handling is crucial to prevent degradation and maintain the biological activity of the

peptide.

Quantitative Data Summary
The following tables provide a summary of the key quantitative parameters for the

reconstitution and storage of ACTH (6-24).

Table 1: Reconstitution of Lyophilized ACTH (6-24)
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Table 2: Storage of ACTH (6-24)
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Unlock Full Protocol on Website

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized ACTH (6-24)
This protocol describes the procedure for reconstituting lyophilized ACTH (6-24) to a stock

solution.

Materials:

Vial of lyophilized ACTH (6-24) (human)

Sterile, high-purity water (e.g., Milli-Q, water for injection)
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Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Microcentrifuge

Procedure:

Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to warm to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture,

which can affect peptide stability.

Centrifuge: Briefly centrifuge the vial at a low speed (e.g., 2000-3000 x g for 1-2 minutes) to

ensure all the lyophilized powder is at the bottom of the vial.

Solvent Addition: Carefully open the vial and add the required volume of sterile water to

achieve the desired concentration (e.g., for 1 mg of peptide, add 1 mL of water to get a 1

mg/mL stock solution).

Dissolution: Gently swirl the vial or pipette the solution up and down to dissolve the peptide.

If necessary, vortex for a few seconds. Avoid vigorous shaking, as this can cause peptide

aggregation.

Complete Solubilization: Visually inspect the solution to ensure that the peptide has

completely dissolved and the solution is clear.

Protocol 2: Storage of Reconstituted ACTH (6-24)
This protocol outlines the best practices for storing the reconstituted ACTH (6-24) solution to

maintain its integrity.

Materials:

Reconstituted ACTH (6-24) stock solution

Sterile, low-protein binding microcentrifuge tubes (e.g., polypropylene)
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Calibrated micropipettes and sterile tips

Procedure:

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to peptide degradation, it is

highly recommended to aliquot the reconstituted stock solution into smaller, single-use

volumes. The volume of each aliquot should be based on the amount needed for a single

experiment.

Short-Term Storage: For use within a few days, aliquots can be stored at 4°C.

Long-Term Storage: For longer-term storage, aliquots should be frozen at -20°C (for up to 1

month) or -80°C (for up to 6 months).

Labeling: Clearly label each aliquot with the peptide name, concentration, and date of

reconstitution.

Thawing: When ready to use, thaw a single aliquot at room temperature or on ice. Do not

refreeze any unused portion of the thawed aliquot.

Diagrams
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Caption: Workflow for the reconstitution of lyophilized ACTH (6-24).
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Caption: Decision tree for the storage of reconstituted ACTH (6-24).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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